Cas no 63238-68-6 (Hypaconine)

Hypaconine structure
Hypaconine structure
Product Name:Hypaconine
CAS No:63238-68-6
MF:C24H39NO8
MW:469.568368196487
CID:1123817
Update Time:2025-04-20

Hypaconine Chemical and Physical Properties

Names and Identifiers

    • Hypaconine
    • (1alpha,6alpha,14alpha,15alpha,16beta)-1,6,16-Trimethoxy-4-(methoxymethyl)-20-methylaconitane-8,13,14,15-tetrol
    • 3-Deoxymesaconine
    • (1S,2R,3R,4R,5R,6S,7S,8R,9R,10R,13S,16S,17R,18R)-6,16,18-Trimethoxy-13-(methoxymethyl)-11-methyl-11-
    • D84923
    • CID 162343275
    • Inchi: 1S/C24H39NO8/c1-25-9-21(10-30-2)7-6-12(31-3)23-11-8-22(28)18(26)13(11)24(29,19(27)20(22)33-5)14(17(23)25)15(32-4)16(21)23/h11-20,26-29H,6-10H2,1-5H3
    • InChI Key: BQTYHFZQSAKNQU-UHFFFAOYSA-N
    • SMILES: OC12C(C(C3(C(C1C(C3)C13C(CCC4(COC)CN(C)C1C2C(C34)OC)OC)O)O)OC)O

Computed Properties

  • Exact Mass: 469.26756720 g/mol
  • Monoisotopic Mass: 469.26756720 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 830
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 469.6
  • XLogP3: -1.9
  • Topological Polar Surface Area: 121

Experimental Properties

  • Color/Form: Powder
  • Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Dissolution (35 g/l) (25 º C),

Hypaconine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
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¥1450 2025-04-16
MedChemExpress
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SHANG HAI TAO SHU Biotechnology Co., Ltd.
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SHANG HAI TAO SHU Biotechnology Co., Ltd.
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Chengdu Biopurify Phytochemicals Ltd
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$420 2023-09-20
Chengdu Biopurify Phytochemicals Ltd
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$260 2023-09-20
Chengdu Biopurify Phytochemicals Ltd
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$420 2023-09-19
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$260 2023-09-19
ChemScence
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